Cas no 27439-48-1 (2-Pyridinemethanamine,N-2-pyridinyl-N-[2-(1-pyrrolidinyl)ethyl]-, hydrochloride (1:1))

• Product Name: 2-Pyridinemethanamine,N-2-pyridinyl-N-[2-(1-pyrrolidinyl)ethyl]-, hydrochloride (1:1)
• CAS No: 27439-48-1
• MF: C₁₇H₂₃ClN₄
• MW: 318.844322443008
• CID: 280266
• PubChem ID: 33846
• Update Time: 2025-04-19

2-Pyridinemethanamine,N-2-pyridinyl-N-[2-(1-pyrrolidinyl)ethyl]-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinemethanamine,N-2-pyridinyl-N-[2-(1-pyrrolidinyl)ethyl]-, hydrochloride (1:1)
• pyridin-2-yl-(pyridin-2-ylmethyl)-(2-pyrrolidin-1-ylethyl)azanium,chloride
• 27439-48-1
• N-(2-Picolyl)-N-(2-pyridyl)-N-(2-pyrrolidinoethyl)amine hydrochloride
• ETHYLAMINE, N-(2-PYRIDYL)-N-(2-PYRIDYLMETHYL)-2-(1-PYRROLIDINYL)-, HYDROCHLORIDE

• Inchi： 1S/C17H22N4.ClH/c1-3-9-18-16(7-1)15-21(17-8-2-4-10-19-17)14-13-20-11-5-6-12-20;/h1-4,7-10H,5-6,11-15H2;1H
• InChI Key： KUZAYDXBTHCRCK-UHFFFAOYSA-N
• SMILES： [Cl-].N1(CC[NH+](C2C=CC=CN=2)CC2C=CC=CN=2)CCCC1

Computed Properties

• Exact Mass: 294.9813
• Monoisotopic Mass: 318.1611244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 291
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 33.5Ų

Experimental Properties

• PSA: 34.92